
Formic Acid-d2: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formic acid-d2

Cat. No.: B032687 Get Quote

This technical guide provides comprehensive information on formic acid-d2 (Dideuteroformic

acid), a deuterated isotopologue of formic acid. It is intended for researchers, scientists, and

professionals in drug development and metabolomics. This document covers its fundamental

properties, synthesis, and a key application in enhancing Nuclear Magnetic Resonance (NMR)

profiling of metabolites.

Core Properties of Formic Acid-d2
Formic acid-d2 is a stable, non-radioactive isotope-labeled compound widely utilized in

analytical and chemical synthesis applications.[1][2] Its physical and chemical properties are

summarized below.

Property Value

CAS Number 920-42-3[1][3][4][5]

Molecular Formula CD₂O₂[3][4][5]

Molecular Weight 48.04 g/mol [1][3][4][5]

Alternate Names
Dideuteroformic acid, Perdeuterioformic acid[1]

[3]

Appearance Clear, colorless liquid

EC Number 213-057-3[1][6]
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Experimental Protocols
Synthesis of Formic Acid-d2
A common laboratory-scale synthesis of formic acid-d2 involves the pyrolysis of oxalic acid-

d2.[3]

Materials:

Anhydrous oxalic acid

Deuterium oxide (D₂O)

Glass wool

Sublimation apparatus

Pyrolysis column (e.g., a 10-inch column packed with glass pieces)

Heating mantle

Vacuum pump

Procedure:

Preparation of Oxalic Acid-d2:

1. Recrystallize 10 g of anhydrous oxalic acid from 9 ml of deuterium oxide.

2. Purify the resulting crystals by sublimation at approximately 1 mm Hg.

3. Repeat the recrystallization and sublimation process two more times to ensure high

deuteration levels.

Pyrolysis:

1. Heat the pyrolysis column, packed with glass pieces, to 220°C.
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2. Sublime the prepared oxalic acid-d2 at approximately 1 mm Hg through the heated

column.

Collection:

1. Collect the resulting formic acid-d2 in a cooled collection vessel. This method typically

yields around 2.2 g of formic acid-d2 from 8.8 g of oxalic acid-d2.

Application in NMR Profiling of Amino Metabolites
Formic acid-d2 is utilized to improve the NMR profiling of amino metabolites in various

biofluids.[1][3] The following protocol is adapted from a general method for isotopic tagging for

NMR analysis.

Materials:

Formic acid-d2

Biofluid sample (e.g., urine, serum)

N,N'-Dicyclohexylcarbodiimide (DCC)

N-hydroxysuccinimide (NHS)

Tetrahydrofuran (THF), anhydrous

NMR spectrometer

Procedure:

Activation of Formic Acid-d2:

1. In a microcentrifuge tube, dissolve 2 µL (approx. 0.05 mmol) of formic acid-d2 and 5 mg

(0.04 mmol) of N-hydroxysuccinimide in 100 µL of anhydrous tetrahydrofuran.

2. This reaction forms an NHS-ester of formic acid-d2, which is a more reactive agent for

derivatization.

Derivatization of Amino Metabolites:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b032687?utm_src=pdf-body
https://www.benchchem.com/product/b032687?utm_src=pdf-body
https://www.benchchem.com/product/b032687?utm_src=pdf-body
https://isotope.com/formic-acid-d2-d-dlm-286-5
https://prepchem.com/synthesis-of-formic-acid-d2/
https://www.benchchem.com/product/b032687?utm_src=pdf-body
https://www.benchchem.com/product/b032687?utm_src=pdf-body
https://www.benchchem.com/product/b032687?utm_src=pdf-body
https://www.benchchem.com/product/b032687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Add the activated formic acid-d2 solution to the biofluid sample containing amino

metabolites.

2. The NHS-ester of formic acid-d2 will react with the primary and secondary amine groups

of the amino metabolites, resulting in deuterated formyl-tagged compounds.

NMR Spectroscopy:

1. Acquire NMR spectra of the derivatized sample. Deuterated solvents are typically used to

minimize solvent signals in the spectra.[4]

2. The introduction of the deuterium label can simplify spectra and aid in the identification

and quantification of specific amino metabolites by shifting or eliminating certain proton

signals.

Workflow for NMR-Based Metabolite Profiling
The following diagram illustrates the general workflow for utilizing formic acid-d2 in the NMR-

based analysis of amino metabolites in biofluids.
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Caption: Workflow for Amino Metabolite Profiling using Formic Acid-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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